Cas no 1804282-26-5 (1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one
• CAS No: 1804282-26-5
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4978953
• Update Time: 2025-06-11

1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-11-5-8(4-10(14)7-12)3-9(6-11)13(15)16/h3,5-6H,2,4,7H2,1H3
• InChI Key： LGHVAAJLZMGOQV-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one

Introduction to 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804282-26-5)

1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one, with the chemical formula C₁₀H₉BrNO₄, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and nitro functional groups, along with an ethoxy substituent on the aromatic ring, provides multiple sites for further chemical modification, enabling the development of novel compounds with potential therapeutic applications.

The CAS number 1804282-26-5 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. Its molecular structure, characterized by a propanone backbone conjugated with a nitro-substituted ethoxyphenyl group, exhibits interesting electronic and steric properties. These characteristics are particularly relevant in medicinal chemistry, where such structural motifs are often explored for their interaction with biological targets.

In recent years, the demand for specialized intermediates like 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one has surged due to advancements in drug discovery technologies. The compound’s reactivity makes it a cornerstone in multi-step synthetic pathways, allowing chemists to construct complex molecules efficiently. Its role as a building block has been highlighted in several studies focusing on the development of small-molecule drugs targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and selectivity for specific biological receptors. For instance, modifications around the brominated propanone moiety have led to the synthesis of compounds exhibiting promising antitumor properties. These findings underscore the importance of 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one as a scaffold in modern drug design.

The nitro group in the molecule plays a crucial role in modulating its reactivity and electronic properties. In organic synthesis, nitro compounds are widely used due to their ability to undergo reduction to alcohols or further functionalization via diazotization or coupling reactions. This flexibility has been exploited in the preparation of biologically active molecules, where the nitro group can be strategically positioned to influence pharmacokinetic profiles. The ethoxy substituent further enhances the compound’s versatility by providing an additional handle for chemical manipulation.

Recent studies have also explored the spectroscopic and computational properties of 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one. High-resolution NMR spectroscopy has been employed to elucidate its molecular conformation, revealing insights into how different functional groups interact within the molecule. Computational methods, such as density functional theory (DFT), have been used to predict its electronic structure and reactivity patterns. These studies not only enhance our understanding of the compound but also guide synthetic strategies for its derivatives.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating various diseases. For example, derivatives derived from 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one have been investigated for their anti-inflammatory effects. The propanone core is known to be a common motif in nonsteroidal anti-inflammatory drugs (NSAIDs), and modifications on this scaffold can lead to novel therapeutics with improved efficacy and reduced side effects.

In addition to medicinal chemistry applications, this compound has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing organic semiconductors and conductive polymers. These materials are increasingly relevant in the development of flexible electronics and advanced sensors, where precise molecular architecture is critical.

The synthesis of 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one typically involves multi-step reactions starting from commercially available precursors. Key steps often include bromination of an appropriate ketone intermediate followed by nitration and etherification at specific positions on the aromatic ring. Advances in catalytic methods have improved the efficiency and selectivity of these transformations, making large-scale production more feasible.

In conclusion, 1-Bromo-3-(3-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804282-26-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this molecule, its importance is expected to grow further, solidifying its role as a key intermediate in modern chemical synthesis.